Cas no 2229398-26-7 (2-3-(methoxymethyl)furan-2-ylacetaldehyde)

• Product Name: 2-3-(methoxymethyl)furan-2-ylacetaldehyde
• CAS No: 2229398-26-7
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 5846794
• PubChem ID: 165655017
• Update Time: 2025-06-11

2-3-(methoxymethyl)furan-2-ylacetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-3-(methoxymethyl)furan-2-ylacetaldehyde
• 2-[3-(methoxymethyl)furan-2-yl]acetaldehyde
• 2229398-26-7
• EN300-1774256

• Inchi： 1S/C8H10O3/c1-10-6-7-3-5-11-8(7)2-4-9/h3-5H,2,6H2,1H3
• InChI Key： BXGFGDJZXKHUIL-UHFFFAOYSA-N
• SMILES： O1C=CC(COC)=C1CC=O

Computed Properties

• Exact Mass: 154.062994177g/mol
• Monoisotopic Mass: 154.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 39.4Ų

Additional information on 2-3-(methoxymethyl)furan-2-ylacetaldehyde

Comprehensive Overview of 2-3-(Methoxymethyl)furan-2-ylacetaldehyde (CAS No. 2229398-26-7)

2-3-(Methoxymethyl)furan-2-ylacetaldehyde (CAS No. 2229398-26-7) is a specialized organic compound that has garnered significant attention in the fields of flavor and fragrance chemistry, pharmaceutical intermediates, and fine chemical synthesis. This aldehyde derivative, characterized by its furan ring and methoxymethyl functional group, exhibits unique chemical properties that make it valuable for various industrial and research applications. Its molecular structure, which combines aromatic and aliphatic features, allows it to participate in diverse chemical reactions, including condensation, oxidation, and reduction processes.

In recent years, the demand for high-purity specialty chemicals like 2-3-(Methoxymethyl)furan-2-ylacetaldehyde has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers and manufacturers are increasingly focusing on eco-friendly production methods, such as biocatalysis and microwave-assisted synthesis, to reduce environmental impact. This compound's versatility aligns with these trends, as it can be derived from renewable feedstocks, making it a promising candidate for bio-based chemical development.

The flavor and fragrance industry has shown particular interest in 2-3-(Methoxymethyl)furan-2-ylacetaldehyde due to its potential to impart woody, earthy, or caramel-like notes. As consumers increasingly seek natural and sustainable aroma compounds, this aldehyde's ability to mimic natural extracts positions it as a valuable alternative to traditional synthetic fragrances. Additionally, its stability under various pH and temperature conditions enhances its applicability in cosmetic formulations and food flavorings.

From a pharmaceutical perspective, 2-3-(Methoxymethyl)furan-2-ylacetaldehyde serves as a key intermediate in the synthesis of heterocyclic compounds, which are prevalent in drug discovery. Its furan moiety is a common scaffold in bioactive molecules, contributing to antimicrobial, anti-inflammatory, and anticancer properties. With the growing emphasis on precision medicine and targeted therapies, this compound's role in constructing novel drug candidates is increasingly recognized.

In the realm of material science, 2-3-(Methoxymethyl)furan-2-ylacetaldehyde has been explored for its potential in polymer chemistry and surface coatings. Its reactive aldehyde group enables cross-linking reactions, which are essential for developing high-performance resins and adhesives. Moreover, its thermal stability and solubility in organic solvents make it suitable for advanced material applications, such as conductive polymers and nanocomposites.

As the scientific community continues to investigate 2-3-(Methoxymethyl)furan-2-ylacetaldehyde, questions about its synthetic pathways, scalability, and regulatory compliance remain top of mind. Researchers are actively publishing studies on optimized reaction conditions and cost-effective production methods to address these challenges. Furthermore, its toxicological profile and environmental fate are under scrutiny to ensure safe handling and disposal, aligning with global chemical safety standards.

In conclusion, 2-3-(Methoxymethyl)furan-2-ylacetaldehyde (CAS No. 2229398-26-7) represents a multifaceted compound with broad applicability across flavor and fragrance, pharmaceuticals, and material science. Its unique chemical attributes, combined with the industry's shift toward sustainability and innovation, underscore its potential as a cornerstone in modern chemical research and development. As interest in bio-based alternatives and specialty intermediates grows, this compound is poised to play a pivotal role in shaping the future of fine chemicals.